Cas no 5780-08-5 (isoduryl aldehyde)

• Product Name: isoduryl aldehyde
• CAS No: 5780-08-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 947585
• PubChem ID: 14317407
• Update Time: 2025-04-19

isoduryl aldehyde Chemical and Physical Properties

Names and Identifiers

• isoduryl aldehyde
• Isoduraldehyde;isoduryl aldehyde;2,3,4,6-Tetramethylbenzaldehyde
• 5780-08-5
• SCHEMBL1313257
• 2,3,4,6-tetramethylbenzaldehyde
• DTOFEMYKPRSKBB-UHFFFAOYSA-N
• Benzaldehyde, 2,3,4,6-tetramethyl-
• 2,3,4,6-tetramethyl-benzaldehyde

• Inchi： 1S/C11H14O/c1-7-5-8(2)11(6-12)10(4)9(7)3/h5-6H,1-4H3
• InChI Key： DTOFEMYKPRSKBB-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives